Cas no 338750-29-1 (2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole)

• Product Name: 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole
• CAS No: 338750-29-1
• MF: C₁₁H₉F₃N₂S
• MW: 258.262771368027
• MDL: MFCD01443828
• CID: 5165676
• Update Time: 2026-03-04

2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4,4-TRIFLUORO-3-BUTENYL)SULFANYL]-1H-1,3-BENZIMIDAZOLE
• 1H-1,3-BENZIMIDAZOL-2-YL 3,4,4-TRIFLUORO-3-BUTENYL SULFIDE
• 2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]-1H-1,3-benzodiazole
• 2-(3,4,4-trifluorobut-3-enylsulfanyl)-1H-benzimidazole
• 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole

• MDL： MFCD01443828
• Inchi： 1S/C11H9F3N2S/c12-7(10(13)14)5-6-17-11-15-8-3-1-2-4-9(8)16-11/h1-4H,5-6H2,(H,15,16)
• InChI Key： YYTIKIUDKMBJKP-UHFFFAOYSA-N
• SMILES： S(CC/C(=C(\F)/F)/F)C1=NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 3.2
• Topological Polar Surface Area: 54

Additional information on 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole

2-[(3,4,4-Trifluoro-3-butenyl)Sulfanyl]-1H-1,3-Benzimidazole: A Comprehensive Overview

2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole (CAS No. 338750-29-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are widely recognized for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structural features of this compound, particularly the trifluoro substitution and the sulfanyl group, contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The benzimidazole core is a well-established scaffold in drug discovery due to its ability to interact with various biological targets. The introduction of the trifluoro-3-butenyl moiety enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. These properties make 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole a promising candidate for further development in the treatment of various diseases.

Recent studies have highlighted the potential of this compound in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole exhibits potent antifungal activity against Candida species, which are common causes of opportunistic infections. The mechanism of action involves the disruption of fungal cell membranes, leading to cell death. This finding is particularly significant given the increasing prevalence of drug-resistant fungal infections.

In addition to its antifungal properties, this compound has also shown promise in antibacterial research. A study conducted by a team at the University of California demonstrated that 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole has broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibits bacterial growth by interfering with essential metabolic pathways. This dual activity against both fungi and bacteria makes it a versatile candidate for developing broad-spectrum antimicrobial agents.

The pharmacokinetic profile of 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole has been extensively studied to assess its suitability for clinical use. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These findings suggest that 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole could be administered orally or intravenously without significant pharmacokinetic limitations.

Toxicity studies have also been conducted to evaluate the safety profile of this compound. In vitro and in vivo assays have demonstrated that 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole has low cytotoxicity towards mammalian cells at therapeutic concentrations. This low toxicity is attributed to its selective targeting of microbial cells while sparing human cells. These results are encouraging and support further clinical evaluation.

The potential applications of 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole extend beyond its antimicrobial properties. Recent research has explored its anti-inflammatory effects. A study published in the Journal of Inflammation Research found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests that 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1,3-benzimidazole could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In conclusion, 2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-1H-1， 3-benzimidazole (CAS No. 338750-29-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy.